Cas no 18854-19-8 (Propanoic acid, 2-oxo-, phenylmethyl ester)

• Product Name: Propanoic acid, 2-oxo-, phenylmethyl ester
• CAS No: 18854-19-8
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 1380107
• PubChem ID: 11769098
• Update Time: 2025-05-20

Propanoic acid, 2-oxo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-oxo-, phenylmethyl ester
• benzyl 2-oxopropanoate
• 18854-19-8
• MFCD18432353
• benzyl pyruvate
• AT12827
• SCHEMBL647916
• CNNBRFOPQDCGFV-UHFFFAOYSA-N
• DA-08846

• Inchi： 1S/C10H10O3/c1-8(11)10(12)13-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： CNNBRFOPQDCGFV-UHFFFAOYSA-N
• SMILES： O(C(C(C)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Propanoic acid, 2-oxo-, phenylmethyl ester

Propanoic Acid, 2-Oxo-, Phenylmethyl Ester (CAS No. 18854-19-8): A Comprehensive Overview

Propanoic acid, 2-oxo-, phenylmethyl ester, also known by its CAS number 18854-19-8, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is a derivative of propanoic acid, featuring a ketone group at the second carbon and an ester functional group derived from phenylmethanol. Its structure makes it a versatile molecule with applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals.

The chemical structure of propanoic acid, 2-oxo-, phenylmethyl ester can be described as follows: it consists of a three-carbon chain (propanoic acid backbone) with a ketone group at the second carbon (hence the "2-oxo" designation). The ester group is formed by the reaction of the carboxylic acid (-COOH) group of propanoic acid with phenylmethanol (-OCH₂C₆H₅). This combination results in a molecule with both aromatic and aliphatic characteristics, contributing to its unique chemical properties.

Recent studies have highlighted the importance of propanoic acid, 2-oxo-, phenylmethyl ester in the development of bioactive compounds. For instance, researchers have explored its potential as a precursor in the synthesis of pharmaceutical agents targeting various diseases. The compound's ability to undergo further functionalization has made it a valuable intermediate in organic synthesis.

In terms of physical properties, propanoic acid, 2-oxo-, phenylmethyl ester is typically a white to off-white crystalline solid with a melting point around 60°C. It has a molecular weight of approximately 176 g/mol and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical processes requiring controlled solubility and stability.

The synthesis of propanoic acid, 2-oxo-, phenylmethyl ester involves several steps. One common method involves the condensation reaction between propanal (CH₃CH₂CHO) and phenylmethanol (C₆H₅CH₂OH) in the presence of an acid catalyst. This reaction forms an intermediate aldol adduct, which is then subjected to oxidation to introduce the ketone group at the second carbon. Finally, esterification with propanoic acid completes the synthesis.

One of the most notable applications of propanoic acid, 2-oxo-, phenylmethyl ester is in the fragrance industry. Its pleasant aroma and stability make it an ideal ingredient in perfumes and personal care products. Additionally, it finds use as a flavor enhancer in food additives due to its mild sweet and floral notes.

Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing propanoic acid, 2-oxo-, phenylmethyl ester. Researchers are investigating enzymatic catalysis and biotechnological approaches to reduce environmental impact while maintaining product quality.

In conclusion, propanoic acid, 2-oxo-, phenylmethyl ester (CAS No. 18854-19-8) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and properties make it an invaluable tool in organic synthesis and product development. As research continues to uncover new potential uses for this compound, its role in advancing science and technology is expected to grow significantly.